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Compound of Interest

Compound Name: Demethyleneberberine chloride

Cat. No.: B15620807 Get Quote

Demethyleneberberine chloride (DMB), a primary metabolite of berberine, is emerging as a

compound of significant interest in the scientific and drug development communities.

Possessing a unique mitochondria-targeting antioxidant property, DMB has demonstrated

promising therapeutic potential across a spectrum of diseases, including inflammatory

conditions, metabolic disorders, cancer, and neurodegenerative diseases. This guide provides

an objective comparison of DMB's performance with existing alternatives, supported by

experimental data, to aid researchers, scientists, and drug development professionals in

evaluating its therapeutic promise.

Therapeutic Area: Inflammatory Bowel Disease
(Colitis)
DMB has shown significant efficacy in preclinical models of colitis, primarily through the

inhibition of the NF-κB and TLR4 signaling pathways, which are critical mediators of

inflammation.[1]
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Compound Animal Model Dosage
Key Efficacy
Endpoint

Result

Demethyleneber

berine chloride

DSS-induced

colitis (mice)
150 & 300 mg/kg

Reduced

Disease Activity

Index (DAI)

Significant

alleviation of

weight loss and

diminished

myeloperoxidase

(MPO) activity[2]

Berberine
DSS-induced

colitis (mice)
100 mg/kg

Reduced

Disease Activity

Index (DAI)

Significant

decrease in DAI

score and

colonic MPO

activity[3]

Sulfasalazine
DSS-induced

colitis (mice)
200 mg/kg

Reduced

Disease Activity

Index (DAI)

Significant

reduction in DAI

score[4]

Signaling Pathway: DMB in Colitis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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